Cas no 22715-68-0 (Propanamide, 2-(acetylamino)-N-methyl-)

• Product Name: Propanamide, 2-(acetylamino)-N-methyl-
• CAS No: 22715-68-0
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 1414555
• PubChem ID: 141892
• Update Time: 2025-04-20

Propanamide, 2-(acetylamino)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-(acetylamino)-N-methyl-
• N-Acetyl-N'-methylalaninamide
• SCHEMBL13575189
• Propanamide, (S)-
• AMAA
• CHEMBL153899
• Propionamide, L-
• 22715-68-0
• 2-[(1-Hydroxyethylidene)amino]-N-methylpropanimidic acid
• 2-(Acetylamino)-N-methylpropanamide (DL)
• VHCVPWSUVMHJLL-UHFFFAOYSA-N
• 2-(Acetylamino)-N-methylpropanamide
• AKOS008933495
• N-Acetyl-L-alanine-N'-methyl amide
• N-Acetyl-dl-alanine methylamide
• NSC-186894
• N-Acetyl-L-alanine N'-methylamide
• N-acetyl-dl-alanine-N-methylamide
• NSC186894
• DTXSID90945395
• N-Acetylalanine methylamide
• 34276-27-2

• Inchi： 1S/C6H12N2O2/c1-4(6(10)7-3)8-5(2)9/h4H,1-3H3,(H,7,10)(H,8,9)
• InChI Key： VHCVPWSUVMHJLL-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(C)=O)NC

Computed Properties

• Exact Mass: 144.08996
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2